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For Immediate Release

This technical guide provides a comprehensive overview of the discovery, history, and nuclear
properties of the Silver-105 (1°5Ag) isotope. Tailored for researchers, scientists, and
professionals in drug development, this document details the seminal experiments that first
identified 1°°Ag, its decay characteristics, and modern production methods, presenting all
guantitative data in structured tables and illustrating key processes with detailed diagrams.

Discovery and History

The isotope Silver-105 was first identified in 1939 by R. S. Krishnan and T. E. Banks at the
Cavendish Laboratory, University of Cambridge. Their pioneering work involved the
bombardment of a silver target with deuterons using a cyclotron. A subsequent, more detailed
study by Krishnan was published in 1940 in the Proceedings of the Cambridge Philosophical
Society. This research was part of a broader effort in the late 1930s to artificially create new
radioactive isotopes, a field that was rapidly advancing with the development of particle
accelerators.

The initial discovery was announced in a 1939 publication in the journal Nature. The
experimenters utilized the deuteron beam from the cyclotron to induce nuclear reactions in a
pure silver foil. The resulting radioactive products were then chemically separated and their
properties analyzed to identify the newly formed isotopes.
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Nuclear Properties of Silver-105

Silver-105 is a proton-rich isotope of silver that undergoes radioactive decay primarily through
electron capture, with a half-life of 41.29 days. This relatively long half-life makes it a useful
tracer radionuclide for scientific experiments spanning several weeks. The decay product of
105Ag is the stable isotope Palladium-105 (1°3Pd).

A metastable isomer, Silver-105m (1°°™Ag), also exists with a half-life of 7.23 minutes. It
decays primarily through isomeric transition to the ground state of 1°5Ag, but also exhibits a
small percentage of decay via electron capture.

Summary of Nuclear Data

Property Value

Atomic Mass 104.906528 u

Half-life 41.29 days

Decay Mode Electron Capture (EC)

Decay Product 105pd

Q-value for EC 1347 keV

Spin 1/2-

Metastable State Half-life Decay Modes

105mAG 7 23 minutes Isomeric Transition (IT),

Electron Capture (EC)

Experimental Protocols
Historical Synthesis: Deuteron Bombardment of Silver
(Krishnan, 1940)

The first detailed experimental protocol for the production and identification of Silver-105 was
described by R. S. Krishnan in his 1940 publication.
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. Target Preparation and Irradiation:
A target of pure silver foil was prepared.

The silver foil was bombarded with a beam of deuterons accelerated by the Cavendish
cyclotron. The energy of the deuterons used was approximately 9 MeV.

. Chemical Separation:
Following irradiation, the silver target was dissolved in dilute nitric acid.

To aid in the separation of potential reaction products, small amounts of palladium and
cadmium nitrates were added as carriers.

Silver was precipitated as silver chloride (AgCl) by the addition of 2N hydrochloric acid.

The AgCI precipitate was separated by filtration and purified by dissolving it in ammonium
hydroxide and re-precipitating with dilute nitric acid. This step isolated the radioactive silver
isotopes, including 1°°Ag.

The remaining filtrate containing palladium and cadmium was further processed to separate
these elements and analyze their radioactivity, confirming the production of cadmium
isotopes from deuteron-induced reactions on silver.

. Radiation Detection and Analysis:

A Geiger-Miiller counter was used to measure the activity of the separated radioactive
samples.

The decay characteristics, including the half-life, of the newly produced silver and cadmium
isotopes were determined by measuring their activity over time.

Absorption measurements using aluminum foils were performed to estimate the energy of
the emitted beta particles.
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Discovery of Silver-105 Experimental Workflow

Modern Production: Proton Activation of Enriched
Silver-107

A contemporary and efficient method for producing 1°>Ag involves the proton bombardment of
an enriched Silver-107 (1°’Ag) target. This method is particularly useful for producing 1°>Ag for
applications such as radiolabeling nanoparticles.

1. Target and Irradiation:

o Atarget of silver metal powder enriched in 1°’Ag is prepared.

o The target is irradiated with a proton beam of a specific energy (e.g., 30.7 MeV).
2. Nuclear Reaction and Decay:

e The primary nuclear reaction is 1°’Ag(p,3n)°>Cd.

e The resulting Cadmium-105 (1°°Cd) has a half-life of 55.5 minutes and decays via electron
capture to 195Ag.

3. Post-Irradiation Processing:

e Acooling period is allowed for short-lived radionuclides to decay.
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» The irradiated silver powder is then dissolved in concentrated nitric acid to form silver nitrate
(AgNO3).

e The resulting radiolabeled silver nitrate can be used in subsequent chemical syntheses, for
example, to create 1°5Ag-labeled silver nanoparticles through reduction with sodium
borohydride.
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Nuclear Reaction
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 To cite this document: BenchChem. [Unveiling Silver-105: A Technical Guide to its Discovery
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217868#discovery-and-history-of-silver-105-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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